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Compound of Interest

Compound Name: Wilforgine (Standard)

Cat. No.: B10817270 Get Quote

Wilforgine: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of Wilforgine, a sesquiterpene alkaloid with notable biological activities.

This document covers its chemical identification, commercial availability, and key experimental

data, including detailed protocols and a visualization of its implicated signaling pathway.

Chemical Identity and Commercial Availability
Wilforgine, a complex natural product isolated from Tripterygium wilfordii, is a subject of interest

for its potential pharmacological applications. Its unique chemical structure underpins its

biological functions.

Table 1: Chemical and Commercial Data for Wilforgine
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Parameter Value Reference

CAS Number 37239-47-7 [1][2][3][4][5]

Molecular Formula C₄₁H₄₇NO₁₉ [1][2]

Molecular Weight 857.815 g/mol [2]

Type of Compound Sesquiterpenoid Alkaloid [2]

Commercial Suppliers
Biopurify, Cayman Chemical,

Selleck Chemicals
[2][3][6]

Purity (Typical) 95% - >98% [1][2][3]

Physical Description Powder [2]

Biological Activity and Quantitative Data
Wilforgine has demonstrated distinct biological effects, most notably paralytic activity against

certain insect larvae and potential modulation of calcium channels.[3][6] The following tables

summarize key quantitative findings from published research.

Table 2: Paralytic Activity of Wilforgine

Organism
Developmental
Stage

Parameter Value Reference

Mythimna

separata

(Armyworm)

Third Instar

Larvae

NC₅₀ (50%

Narcotic

Concentration)

0.0086

µmol/larva
[1]

Table 3: Production of Wilforgine in Hairy Root Cultures of Tripterygium wilfordii
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Elicitor
(Treatment)

Concentrati
on

Time Point
Wilforgine
Content
(µg/g)

Fold
Change vs.
Control

Reference

Control - 6 h ~310 -

Methyl

Jasmonate

(MeJA)

Not Specified 6 h 693.36 2.23

Experimental Protocols
This section provides detailed methodologies for key experiments related to the biological

activities of Wilforgine.

Insect Paralytic Activity Assay
This protocol is a generalized procedure based on the reported paralytic effects of Wilforgine

on M. separata larvae.[1]

Objective: To determine the concentration-dependent paralytic effect of Wilforgine on third-

instar M. separata larvae.

Materials:

Wilforgine

Third-instar M. separata larvae

Solvent for Wilforgine (e.g., DMSO)

Micro-applicator

Petri dishes

Fresh corn leaves (or appropriate larval food)

Incubator set to appropriate temperature and humidity for the larvae
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Procedure:

Preparation of Wilforgine Solutions: Prepare a series of dilutions of Wilforgine in the chosen

solvent to achieve a range of doses to be tested. A vehicle control (solvent only) must be

included.

Application of Wilforgine: Using a micro-applicator, topically apply a precise volume of each

Wilforgine dilution (or vehicle control) to the dorsal thoracic region of individual third-instar

larvae.

Observation: Place each treated larva in a separate petri dish containing a fresh corn leaf.

Assessment of Paralysis: At predetermined time intervals (e.g., 1, 2, 4, 8, 12, and 24 hours

post-application), observe the larvae for signs of paralysis. Paralysis can be defined as the

inability of the larva to move in a coordinated manner or right itself when placed on its back.

A gentle prod with a soft brush can be used to assess movement.

Data Analysis: For each concentration and time point, record the number of paralyzed

larvae. Calculate the percentage of paralyzed larvae at each dose. The 50% narcotic

concentration (NC₅₀), the concentration that causes paralysis in 50% of the test subjects,

can be determined using probit analysis or other appropriate statistical methods.

Implicated Signaling Pathway
While direct studies on the specific signaling pathways modulated by purified Wilforgine are

limited, the broader class of compounds from Tripterygium wilfordii has been shown to exert

anti-inflammatory effects through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-

enhancer of activated B cells) signaling pathway. The following diagram illustrates a plausible

mechanism for how Wilforgine, as a component of this plant, may interfere with this critical

inflammatory pathway.
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Potential Inhibition of the Canonical NF-κB Signaling Pathway by Wilforgine
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Caption: Potential mechanism of Wilforgine inhibiting the NF-κB pathway.
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Disclaimer: This guide is intended for research purposes only. Wilforgine is a potent bioactive

compound and should be handled with appropriate safety precautions in a laboratory setting.

The information provided here is a synthesis of available research and should not be

considered as a definitive statement on the compound's properties or mechanisms of action.

Further independent research is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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